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Compound of Interest

Compound Name: Palavit G

Cat. No.: B1176635

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Palavit G, a self-curing methyl
methacrylate-based modeling resin. The information is curated for research applications,
focusing on its material properties, experimental protocols for standardized testing, and
visualization of key workflows.

Core Technical Data

Palavit G is a two-component (powder and liquid) acrylic resin known for its high precision,
rigidity, and residue-free burnout, making it suitable for the fabrication of casting models.[1][2]
While a comprehensive manufacturer's data sheet with all mechanical properties is not publicly
available, the following data has been compiled from product information and scientific
literature.

Material Composition and Physical Properties

The resin is composed of a methyl methacrylate-based liquid and a powder based on
methacrylate copolymers.[3] The catalyst system utilizes a tertiary amine, and the powder
contains dibenzoyl peroxide as an initiator.[3] It is important to note that Palavit G is not
intended for intraoral use.[4]
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Property Value Citations
B Methyl methacrylate-based

Composition [31[4]
polymer

Curing Mechanism Self-curing (cold-curing) [2][5]

Density 1.2 g/cm3 [4]

Fusion Temperature Approx. 110°C (230°F) [41[6]
Red (for optical control of layer

Color ) [7118]
thickness)

Mixing Ratio (Powder:Liquid) Approx. 5:3 [4119]

) ] Approx. 10 minutes at ambient

Curing Time [41[6]

temperature

Performance Characteristics

The following table includes specific performance data for Palavit G found in scientific
literature, alongside representative mechanical properties for similar methyl methacrylate-
based dental resins. This provides researchers with an expected performance range for
materials of this type.
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. . Representative
Palavit G Specific o o
Parameter Values for Similar Citations
Value .
Resins

Polymerization
) 6.5% + 0.5%
Contraction

Water Sorption

11.33 +0.33 19.7 - 30.46 [6][10][11]
(Hg/mm?)
Water Solubility

-0.05+0.23 <3.69 [6][10][11]
(Hg/mm?)
Flexural Strength )

Not Available 76.3-128.9 [2][11][12]
(MPa)
Compressive Strength _

Not Available ~130 - 300 [O1[13][14]

(MPa)

Disclaimer: The flexural and compressive strength values are representative of methyl
methacrylate-based dental resins and are provided for reference. Specific testing of Palavit G
is recommended for precise measurements.

Experimental Protocols

For researchers aiming to characterize Palavit G or similar dental resins, adherence to
standardized testing protocols is crucial for reproducible and comparable results. The following
methodologies are based on established standards such as ISO 4049 and ADA Specification
No. 12 for polymer-based restorative and denture base materials.[1][5]

Specimen Preparation for Mechanical Testing

e Mixing: The powder and liquid components are mixed in the recommended ratio of
approximately 5:3.[4][9] Mixing should be performed in a suitable vessel until a
homogeneous dough is formed.

e Molding: The mixed resin is packed into a stainless steel mold of specified dimensions for
the intended test (e.g., for flexural strength, a mold of 25 mm x 2 mm x 2 mm is common).
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Curing: The material is allowed to self-cure at ambient temperature (typically 23 °C = 2 °C)
for the manufacturer-specified time (approximately 10 minutes).[4] It is critical to avoid
incorporating air bubbles during mixing and packing.

Demolding and Finishing: Once fully cured, the specimen is carefully removed from the
mold. Any flash or excess material is removed, and the specimen is finished with fine-grit
silicon carbide paper to achieve the precise dimensions required by the testing standard.

Conditioning: Specimens are typically conditioned before testing by storing them in distilled
water at 37 °C for a specified period (e.g., 24 hours) to simulate oral conditions.

Flexural Strength Test (Three-Point Bending)

This test is performed according to ISO 4049 standards to determine the material's resistance
to bending forces.

Apparatus: A universal testing machine equipped with a three-point bending fixture is used.
The distance between the supports is typically set to 20 mm.

Procedure: The conditioned specimen is placed on the supports of the testing machine. A
load is applied to the center of the specimen at a constant crosshead speed (e.g., 0.5
mm/min) until fracture occurs.

Calculation: The flexural strength (o) in megapascals (MPa) is calculated using the formula:
o = 3FL / 2bhz where F is the maximum load at fracture (N), L is the distance between the
supports (mm), b is the width of the specimen (mm), and h is the height of the specimen
(mm).

In Vitro Cytotoxicity Evaluation

While Palavit G is not for intraoral use, its biocompatibility may be relevant for certain in vitro
research models. A general protocol for assessing the cytotoxicity of resin-based materials is
as follows:

» Eluate Preparation: Cured Palavit G specimens of a standardized surface area are
incubated in a cell culture medium for a defined period (e.g., 24 to 72 hours) to allow for the
leaching of any residual monomers or other components.
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e Cell Culture: A suitable cell line (e.g., human gingival fibroblasts or osteoblasts) is cultured in
a multi-well plate until a confluent monolayer is formed.

o Exposure: The culture medium is replaced with the prepared eluates (in various
concentrations) and incubated for a specified time. A negative control (fresh culture medium)
and a positive control (a known cytotoxic substance) are included.

 Viability Assay: Cell viability is assessed using a quantitative method such as the MTT assay,
which measures the metabolic activity of the cells. A reduction in metabolic activity in cells
exposed to the eluate compared to the negative control indicates a cytotoxic effect.

Visualizations
Polymerization and Application Workflow

The following diagram illustrates the typical workflow for preparing and applying Palavit G in a
laboratory setting.
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Palavit G Polymerization and Application Workflow
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Palavit G Polymerization and Application Workflow
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Standardized Mechanical Testing Workflow

This diagram outlines the logical flow of an experimental setup for determining the mechanical
properties of a dental resin like Palavit G, based on ISO standards.
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Workflow for Standardized Mechanical Testing of Dental Resin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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